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Compound of Interest

Compound Name: Lutetium(3+);oxalate;hexahydrate

Cat. No.: B12435364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of lutetium oxalate

hexahydrate (Lu₂(C₂O₄)₃·6H₂O). The information presented herein is compiled from

crystallographic databases and peer-reviewed scientific literature, offering a comprehensive

resource for researchers in materials science, chemistry, and pharmacology. Lutetium-

containing compounds are of growing interest in various applications, including medical

imaging and catalysis, making a thorough understanding of their fundamental structures

crucial.

Crystallographic Data
The crystal structure of lutetium oxalate hexahydrate has been determined by single-crystal X-

ray diffraction. The compound crystallizes in the triclinic crystal system with the space group P-

1.[1] This centrosymmetric space group is characterized by the presence of an inversion

center. Detailed crystallographic data are summarized in Table 1.

Table 1: Crystallographic Data for Lutetium Oxalate Hexahydrate
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Parameter Value

Chemical Formula Lu₂(C₂O₄)₃·6H₂O

Formula Weight 721.99 g/mol

Crystal System Triclinic

Space Group P-1

a (Å) 6.634(2)

b (Å) 8.985(3)

c (Å) 9.712(3)

α (°) 113.13(3)

β (°) 91.54(3)

γ (°) 107.08(3)

Volume (Å³) 492.2(3)

Z 1

Calculated Density (g/cm³) 2.433

CCDC Deposition Number 2389409

Data obtained from the Cambridge Crystallographic Data Centre (CCDC) under deposition

number 2389409.

Experimental Protocols
Synthesis of Single Crystals
Single crystals of lutetium oxalate hexahydrate suitable for X-ray diffraction can be synthesized

via a homogeneous precipitation method.[2] This technique allows for the slow generation of

oxalate ions, promoting the growth of large, high-quality crystals.

Protocol:

A solution of lutetium(III) nitrate (e.g., 0.5 M in 0.01 M nitric acid) is prepared.
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Oxamic acid is added to the lutetium nitrate solution (e.g., in a 1.55:1 molar ratio of oxamic

acid to lutetium).

The mixture is gently heated to approximately 40 °C to facilitate the dissolution of oxamic

acid.

Once a clear solution is obtained, the temperature is raised to 85 °C and maintained for

several hours (e.g., 7 hours).

During this time, the oxamic acid slowly hydrolyzes, releasing oxalate ions and leading to the

gradual precipitation of lutetium oxalate hexahydrate crystals.

The resulting crystals are then isolated, washed with deionized water, and dried.
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Synthesis Workflow

Lutetium(III) Nitrate Solution

Mixing and Dissolution at 40°C

Oxamic Acid

Heating to 85°C for 7h

Homogeneous Precipitation

Isolation, Washing, and Drying

Lu2(C2O4)3·6H2O Crystals

Click to download full resolution via product page

Synthesis of Lutetium Oxalate Hexahydrate Crystals.

Single-Crystal X-ray Diffraction
The determination of the crystal structure is performed using a single-crystal X-ray

diffractometer.

Protocol:
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A suitable single crystal of lutetium oxalate hexahydrate is selected and mounted on the

goniometer head of the diffractometer.

The crystal is cooled to a low temperature (e.g., 150 K) using a cryostream to minimize

thermal vibrations and improve data quality.

X-ray diffraction data are collected using a suitable radiation source (e.g., Mo Kα or Cu Kα).

The collected diffraction data are processed, including integration of reflection intensities and

application of absorption corrections.

The crystal structure is solved using direct methods or Patterson synthesis and refined by

full-matrix least-squares on F².

The final structural model is validated and deposited in a crystallographic database.
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Crystallographic Analysis Workflow

Crystal Selection and Mounting

X-ray Diffraction Data Collection

Data Processing and Correction

Structure Solution

Structure Refinement

Validation and Deposition
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Single-Crystal X-ray Diffraction Workflow.

Thermal Analysis
Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are employed to

study the thermal decomposition of lutetium oxalate hexahydrate.

Protocol:
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A small amount of the sample (typically 5-10 mg) is placed in an alumina or platinum

crucible.

The analysis is performed under a controlled atmosphere, such as nitrogen or air, with a

constant flow rate (e.g., 20-50 mL/min).

The sample is heated from ambient temperature to a final temperature (e.g., 1000 °C) at a

constant heating rate (e.g., 10 °C/min).

The mass loss (TGA) and heat flow (DSC) are recorded as a function of temperature.

The thermal decomposition of lanthanide oxalates typically occurs in multiple steps, starting

with dehydration, followed by the decomposition of the oxalate to an intermediate carbonate,

and finally the formation of the lanthanide oxide at higher temperatures.

Table 2: Thermal Decomposition Data for Lutetium Oxalate Hexahydrate (Typical)

Decomposition
Step

Temperature Range
(°C)

Mass Loss (%) Product

Dehydration (Loss of

6 H₂O)
~100 - 250 ~14.9 Lu₂(C₂O₄)₃

Decomposition of

Oxalate to

Oxycarbonate

~300 - 450 ~23.3 Lu₂O(CO₃)₂

Decomposition of

Oxycarbonate to

Oxide

~450 - 700 ~6.1 Lu₂O₃

Note: The exact temperatures and mass losses can vary depending on the experimental

conditions such as heating rate and atmosphere.

Spectroscopic Analysis
Vibrational spectroscopy, including Fourier-transform infrared (FTIR) and Raman spectroscopy,

provides valuable information about the bonding and structure of lutetium oxalate hexahydrate.
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Protocol:

FTIR Spectroscopy: The sample is typically prepared as a KBr pellet or analyzed using an

attenuated total reflectance (ATR) accessory. The spectrum is recorded in the mid-infrared

range (e.g., 4000-400 cm⁻¹).

Raman Spectroscopy: A small amount of the crystalline sample is placed under a

microscope objective and irradiated with a laser of a specific wavelength (e.g., 532 nm or

785 nm). The scattered light is collected and analyzed.

The vibrational spectra are characterized by bands corresponding to the vibrations of the

oxalate anion, water molecules, and the lutetium-oxygen bonds.

Table 3: Key Vibrational Bands for Lutetium Oxalate Hexahydrate (Typical Wavenumbers in

cm⁻¹)

Vibrational Mode FTIR Raman

O-H stretching (water) ~3600 - 3000 ~3600 - 3000

C=O asymmetric stretching

(oxalate)
~1630 Not prominent

C=O symmetric stretching

(oxalate)
~1360, ~1315 ~1470

C-C stretching (oxalate) ~900 ~900

O-C=O bending and Lu-O

stretching
Below 800 Below 800

Note: The exact peak positions can be influenced by the crystalline environment and hydrogen

bonding.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12435364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization Techniques

Lutetium Oxalate Hexahydrate
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Logical Relationship of Characterization Methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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